physicochemical properties of 3-(Ethylamino)pyrrolidin-2-one
physicochemical properties of 3-(Ethylamino)pyrrolidin-2-one
An In-Depth Technical Whitepaper on the Physicochemical Profiling and Characterization of 3-(Ethylamino)pyrrolidin-2-one
Executive Summary & Pharmacophoric Significance
In contemporary drug discovery, the optimization of low-molecular-weight heterocyclic scaffolds is paramount for developing selective, bioavailable therapeutics. 3-(Ethylamino)pyrrolidin-2-one represents a highly versatile, functionalized γ -lactam. While the base 3-aminopyrrolidin-2-one core is recognized as a privileged pharmacophore—frequently utilized in the design of Factor Xa inhibitors, farnesyltransferase inhibitors, and N-formyl peptide receptor 2 (FPR2) agonists[1][2][3]—the N-ethyl substitution at the C3-amine introduces critical physicochemical shifts.
The addition of the ethyl group serves a specific mechanistic purpose: it increases the steric bulk and lipophilicity of the molecule compared to the primary amine[1]. This modification can modulate receptor subtype selectivity by occupying deeper hydrophobic pockets within target proteins, while simultaneously improving passive cellular membrane permeability. Because the nitrogen remains a secondary amine, it retains the capacity to act as both a hydrogen bond donor and a basic center for salt formation, which is why the compound is frequently isolated and utilized as a hydrochloride salt (CAS 1803560-96-4).
Quantitative Physicochemical Data Matrix
Understanding the baseline is essential for downstream formulation and assay development. The adjacent electron-withdrawing lactam carbonyl exerts a strong inductive (-I) effect, pulling electron density away from the exocyclic secondary amine. Consequently, the pKa of the conjugate acid is shifted downward from a typical aliphatic secondary amine ( pKa ~10.5) to a more neutral range. This ensures that at physiological pH (7.4), the compound exists in a dynamic equilibrium of ionized and unionized states, perfectly balancing aqueous solubility with membrane permeability.
| Property | Value / Description |
| Chemical Name | 3-(Ethylamino)pyrrolidin-2-one |
| Molecular Formula | C₆H₁₂N₂O (Free Base) / C₆H₁₃ClN₂O (HCl Salt) |
| Molecular Weight | 128.17 g/mol (Free Base) / 164.63 g/mol (HCl Salt)[4] |
| CAS Registry Number | 1803560-96-4 (Hydrochloride Salt)[5] |
| Predicted pKa (Amine) | ~7.8 – 8.2 (Inductively lowered by α -carbonyl) |
| Predicted LogP | -0.2 to 0.3 (Slightly hydrophilic core) |
| Hydrogen Bond Donors | 2 (Secondary amine N-H, Lactam N-H) |
| Hydrogen Bond Acceptors | 2 (Lactam C=O, Amine N) |
| Physical State (Standard) | Solid (as Hydrochloride salt) |
Self-Validating Experimental Workflows
To ensure high-fidelity data during the preclinical profiling of 3-(Ethylamino)pyrrolidin-2-one, the following protocols are designed as self-validating systems. They incorporate internal bracketing and system suitability tests (SST) to eliminate environmental or instrumental artifacts.
Protocol A: pKa Determination via Potentiometric Titration
Causality: Potentiometric titration is selected over UV-metric methods because the ethylamino chromophore lacks strong UV absorbance shifts upon ionization.
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System Calibration: Calibrate the glass pH electrode using standard buffers (pH 4.01, 7.00, and 10.01) at a constant temperature of 25.0 ± 0.1 °C.
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Blank Titration (Self-Validation): Perform a blank titration using 0.15 M KCl (to maintain constant ionic strength) with 0.5 M NaOH and 0.5 M HCl. This maps the background ionization of the water/solvent system.
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Sample Preparation: Dissolve 2.0 mg of 3-(Ethylamino)pyrrolidin-2-one hydrochloride in 10 mL of 0.15 M KCl.
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Titration Execution: Automatically titrate the sample from pH 2.0 to 11.0 using 0.5 M NaOH under a nitrogen atmosphere (to prevent CO₂ absorption, which skews basic pKa readings).
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Data Processing: Calculate the pKa using the Bjerrum difference curve method, subtracting the blank titration volume from the sample titration volume at each pH increment.
Protocol B: LogD (pH 7.4) Profiling via Shake-Flask LC-MS/MS
Causality: LC-MS/MS is utilized instead of standard UV detection to provide absolute specificity. If the lactam undergoes trace hydrolysis during the 24-hour shake period, UV detection would conflate the degradant with the parent drug, skewing the partition coefficient.
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Phase Saturation: Pre-saturate 1-octanol and 10 mM phosphate buffer (pH 7.4) with each other by stirring vigorously for 24 hours.
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Sample Spiking: Dissolve the compound in the aqueous phase to a concentration of 100 µM.
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Partitioning: Add equal volumes (1 mL) of the spiked aqueous phase and the octanol phase into a glass vial. Agitate at 300 rpm for 2 hours at 25 °C, then centrifuge at 3000 × g for 15 minutes to ensure complete phase separation.
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LC-MS/MS Quantification: Extract 50 µL from each phase. Dilute the octanol phase in methanol. Inject both into the LC-MS/MS system using a bracketing calibration curve (10 nM to 1 µM) and an internal standard (e.g., stable-isotope labeled analog) to correct for matrix effects.
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Calculation: LogD7.4=Log10(AUCoctanol/AUCaqueous) .
Experimental workflow for the physicochemical profiling of 3-(Ethylamino)pyrrolidin-2-one.
Mechanistic Insights: Stability and Metabolic Pathways
The structural integrity of 3-(Ethylamino)pyrrolidin-2-one is largely dictated by the stability of the γ -lactam ring and the vulnerability of the N-ethyl group to oxidative enzymes.
Chemical Stability: Five-membered lactams are thermodynamically stable under physiological conditions. However, under forced degradation (e.g., pH > 10 or pH < 2 at elevated temperatures), the lactam is susceptible to nucleophilic attack by hydroxide or water, leading to ring-opening hydrolysis. This yields a linear γ -amino acid derivative, which drastically alters the molecule's topological polar surface area (TPSA) and abolishes its target binding affinity.
Metabolic Liability: In an in vivo or microsomal stability context, the secondary amine is a primary site for Phase I metabolism. Hepatic Cytochrome P450 (CYP) enzymes—particularly CYP3A4—catalyze the oxidative dealkylation of the N-ethyl group[2][3]. This process converts 3-(Ethylamino)pyrrolidin-2-one into the primary amine, 3-aminopyrrolidin-2-one, accompanied by the release of acetaldehyde. Because the primary amine is itself a validated pharmacophore[1], this metabolic event may result in an active metabolite, extending the pharmacodynamic half-life of the parent scaffold.
Putative metabolic and degradation pathways for 3-(Ethylamino)pyrrolidin-2-one.
References
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Accela ChemBio. "3-(ethylamino)pyrrolidin-2-one hydrochloride (CAS 1803560-96-4)." Accela ChemBio Catalog. Available at:[Link]
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Bell, I. M., et al. (2002). "3-Aminopyrrolidinone Farnesyltransferase Inhibitors: Design of Macrocyclic Compounds with Improved Pharmacokinetics and Excellent Cell Potency." Journal of Medicinal Chemistry, 45(11), 2388-2409. Available at:[Link]
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Wang, Y., et al. (2026). "From Lead to Clinical Candidate: Discovery of BMS-986331 as a Potent and Selective N-Formyl Peptide Receptor 2 Agonist." Journal of Medicinal Chemistry. Available at:[Link]
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